Cas no 1267265-84-8 (2-Cyclopropyl-1,3-oxazole)

• Product Name: 2-Cyclopropyl-1,3-oxazole
• CAS No: 1267265-84-8
• MF: C₆H₇NO
• MW: 109.125881433487
• MDL: MFCD19347073
• CID: 4675210
• PubChem ID: 53720955
• Update Time: 2025-06-12

2-Cyclopropyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-1,3-oxazole
• 2-Cyclopropyl-1,3-oxazole

• MDL： MFCD19347073
• Inchi： 1S/C6H7NO/c1-2-5(1)6-7-3-4-8-6/h3-5H,1-2H2
• InChI Key： LTZYIPIPFQSUKI-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C1CC1

Computed Properties

• Exact Mass: 109.052763847g/mol
• Monoisotopic Mass: 109.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 90.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles

Additional information on 2-Cyclopropyl-1,3-oxazole

Introduction to 2-Cyclopropyl-1,3-oxazole (CAS No: 1267265-84-8)

2-Cyclopropyl-1,3-oxazole, identified by the Chemical Abstracts Service Number (CAS No) 1267265-84-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class, characterized by a five-membered ring containing two oxygen atoms and one carbon atom. The presence of a cyclopropyl substituent at the 2-position introduces unique electronic and steric properties, making it a promising scaffold for the development of novel bioactive molecules.

The structural motif of 2-cyclopropyl-1,3-oxazole has been extensively studied for its potential applications in drug discovery. The cyclopropyl group is known to enhance metabolic stability and binding affinity, which are critical factors in the design of pharmacologically active compounds. Recent advancements in computational chemistry have highlighted the favorable interactions between this moiety and biological targets, particularly in the context of enzyme inhibition and receptor binding.

In recent years, there has been a surge in research focused on oxazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that oxazole-based compounds exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The 2-cyclopropyl substitution pattern further modulates these properties, making it an attractive candidate for further exploration.

One of the most compelling aspects of 2-cyclopropyl-1,3-oxazole is its versatility in medicinal chemistry. Researchers have leveraged this scaffold to develop molecules with enhanced pharmacokinetic profiles. For instance, modifications at the 5-position of the oxazole ring have been shown to improve solubility and oral bioavailability, crucial parameters for therapeutic agents. These findings align with the growing trend toward structure-based drug design, where computational modeling plays a pivotal role in optimizing molecular properties.

The synthesis of 2-cyclopropyl-1,3-oxazole has been refined through multiple pathways, including cyclocondensation reactions and transition-metal-catalyzed processes. These synthetic strategies have enabled the production of high-purity samples suitable for detailed biological evaluation. The compound’s stability under various conditions has also been a focus of investigation, ensuring its suitability for industrial-scale applications.

Current research endeavors are exploring the potential of 2-cyclopropyl-1,3-oxazole as a lead compound for addressing unmet medical needs. Preclinical studies have revealed promising results in models of inflammation and neurodegeneration, suggesting its therapeutic relevance. The cyclopropyl group’s ability to engage with biological targets in a unique manner may unlock new mechanisms of action that are not achievable with conventional pharmacophores.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel derivatives of 2-cyclopropyl-1,3-oxazole. Predictive models have been developed to screen vast chemical libraries for compounds with optimized bioactivity profiles. This approach has led to the identification of several promising analogs that are currently undergoing further characterization.

From a chemical biology perspective, understanding the interactions between 2-cyclopropyl-1,3-oxazole and biological macromolecules is essential for rational drug design. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its binding modes within target proteins. These structural insights are invaluable for designing next-generation compounds with improved efficacy and reduced side effects.

The environmental impact of synthesizing and utilizing 2-cyclopropyl-1,3-oxazole has also been considered in recent studies. Green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste and energy consumption. Such efforts are aligned with global initiatives to promote sustainable pharmaceutical manufacturing.

In conclusion, 2-cyclopropyl-1,3-oxazole represents a significant advancement in medicinal chemistry due to its unique structural features and broad biological potential. Ongoing research continues to uncover new applications for this compound, positioning it as a cornerstone in the development of next-generation therapeutics. As our understanding of its properties grows, so too does its promise as a versatile scaffold for innovation in drug discovery.